Cas no 1261884-63-2 (2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine)

• Product Name: 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine
• CAS No: 1261884-63-2
• MF: C₁₃H₈F₂N₂O₃
• MW: 278.211030006409
• CID: 4985423
• Update Time: 2025-11-01

2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O3/c14-13(15)9-5-4-8(17(19)20)7-10(9)12(18)11-3-1-2-6-16-11/h1-7,13H
• InChI Key： WEXVHNQXXYNJLG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=CC=CN=1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 3
• Topological Polar Surface Area: 75.8

Additional information on 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine

Introduction to 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine (CAS No. 1261884-63-2)

2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine, identified by the CAS number 1261884-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyridine core functionalized with a nitro-substituted benzoyl group, which introduces unique electronic and steric properties. The presence of a difluoromethyl group further enhances its potential as a bioactive scaffold, making it a valuable candidate for the development of novel therapeutic agents.

The structural motif of 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine combines the electron-withdrawing effects of the nitro group and the lipophilic nature of the difluoromethyl moiety, which are both critical factors in modulating biological activity. Such structural features are often exploited in drug design to improve binding affinity, metabolic stability, and overall pharmacokinetic profiles. The compound’s versatility as a building block has been explored in various synthetic pathways, particularly in the development of kinase inhibitors and other enzyme-targeted therapeutics.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine as a lead compound for addressing unmet medical needs. Studies have demonstrated its efficacy in inhibiting specific enzymatic pathways implicated in inflammatory and oncological disorders. The nitro group, while traditionally associated with reactive intermediates, has been repurposed as a pharmacophore in modern drug discovery, contributing to the design of more potent and selective inhibitors. The difluoromethyl substitution further enhances the compound’s pharmacological properties by improving its bioavailability and resistance to metabolic degradation.

In vitro studies have revealed that derivatives of 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine exhibit promising activity against targets such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are key mediators in immune responses and cell signaling. The nitro group’s ability to engage with hydrophobic pockets on the target protein surface, combined with the electron-deficient nature of the benzoyl moiety, contributes to strong binding interactions. Additionally, the pyridine ring serves as a scaffold for further derivatization, allowing chemists to fine-tune pharmacological properties through structural modifications.

The synthesis of 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine involves multi-step organic transformations, including condensation reactions, nitration processes, and protective group strategies. The introduction of the difluoromethyl group is particularly challenging but crucial for achieving optimal biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These techniques not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent pharmaceutical applications.

Preclinical investigations have underscored the therapeutic potential of compounds structurally related to 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine in models of chronic inflammation and cancer. The ability to modulate kinase activity with high specificity has opened new avenues for treating conditions that are refractory to existing treatments. Furthermore, the compound’s stability under physiological conditions makes it an attractive candidate for formulation into oral or injectable therapeutics. Pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in animal models.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel analogs based on 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine. Predictive models can assess structural features that correlate with biological activity, enabling medicinal chemists to prioritize synthetic routes that maximize potency while minimizing toxicity. This data-driven approach has been instrumental in optimizing lead compounds for clinical development. Collaborative efforts between academia and industry have further propelled research forward by combining experimental data with computational insights.

Future directions in the study of 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine include exploring its role in modulating epigenetic mechanisms and non-coding RNA interactions. The growing understanding of how these regulatory pathways contribute to disease pathogenesis suggests that nitroaromatic compounds like this one may serve as key modulators. Additionally, green chemistry principles are being applied to refine synthetic protocols for this compound, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 2-(2-(Difluoromethyl)-5-nitrobenzoyl)pyridine (CAS No. 1261884-63-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, driven by ongoing research into kinase inhibition and beyond. As computational tools continue to evolve alongside traditional synthetic methodologies, this compound stands at the forefront of innovation, offering hope for novel treatments that address complex diseases with greater precision than ever before.